Cas no 941996-77-6 (N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941996-77-6
• MF: C₂₅H₂₆ClN₃O₄
• MW: 467.944645404816
• CID: 5459116
• PubChem ID: 16813230
• Update Time: 2025-07-15

N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methoxyphenyl)-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]ethanediamide
• VU0504783-1
• 941996-77-6
• AKOS024474999
• F2880-3301
• N1-(3-chloro-4-methoxyphenyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide
• N'-(3-chloro-4-methoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• N1-(3-Chloro-4-methoxyphenyl)-N2-[2-(4-morpholinyl)-2-(1-naphthalenyl)ethyl]ethanediamide
• N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C25H26ClN3O4/c1-32-23-10-9-18(15-21(23)26)28-25(31)24(30)27-16-22(29-11-13-33-14-12-29)20-8-4-6-17-5-2-3-7-19(17)20/h2-10,15,22H,11-14,16H2,1H3,(H,27,30)(H,28,31)
• InChI Key： UBPFTUIEZNTTQK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 467.1611840g/mol
• Monoisotopic Mass: 467.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

Recent Advances in the Study of N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide (CAS: 941996-77-6)

In recent years, the compound N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide (CAS: 941996-77-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most significant findings in recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide exhibits potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinase B (Akt). These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anti-cancer therapies.

Further investigations into the compound's pharmacokinetics and pharmacodynamics have revealed favorable absorption and distribution profiles in preclinical models. The molecule's ability to cross the blood-brain barrier has also been noted, opening up potential applications in the treatment of neurological disorders. However, challenges related to metabolic stability and toxicity profiles remain to be addressed in future studies.

In conclusion, N'-(3-chloro-4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic efficacy and safety profile to pave the way for clinical trials. The continued exploration of this compound holds great potential for advancing our understanding of chemical biology and contributing to the development of innovative pharmaceutical agents.